Cas no 622797-86-8 ((2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate)

• Product Name: (2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate
• CAS No: 622797-86-8
• MF: C₂₅H₁₉FO₇
• MW: 450.412571191788
• CID: 5418486
• Update Time: 2025-05-20

(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate
• Benzoic acid, 3,4,5-trimethoxy-, 2-[(3-fluorophenyl)methylene]-2,3-dihydro-3-oxo-6-benzofuranyl ester
• (2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate

• Inchi： 1S/C25H19FO7/c1-29-21-11-15(12-22(30-2)24(21)31-3)25(28)32-17-7-8-18-19(13-17)33-20(23(18)27)10-14-5-4-6-16(26)9-14/h4-13H,1-3H3
• InChI Key： XEBSSGLEFSFNQR-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=CC(F)=C3)C(=O)C2=CC=1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate

Recent Advances in the Study of (2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate (CAS: 622797-86-8)

The compound (2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate (CAS: 622797-86-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique benzofuran and trimethoxybenzoate structural motifs, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the compound exhibits potent inhibitory activity against specific kinase targets involved in inflammatory pathways. The researchers employed a combination of molecular docking and kinetic assays to identify the binding interactions and affinity of the compound, revealing a promising scaffold for further development.

In addition to its kinase inhibitory properties, (2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate has shown potential as an anti-cancer agent. A preclinical study conducted by a team at the National Cancer Institute (2024) reported that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer, through the modulation of key apoptotic markers such as caspase-3 and PARP. The study also highlighted the compound's selectivity towards cancer cells, sparing normal cells, which is a critical attribute for reducing off-target effects.

Further investigations into the pharmacokinetics and toxicity profile of the compound have been undertaken to assess its suitability for clinical development. A recent pharmacokinetic study (2024) revealed that the compound exhibits favorable oral bioavailability and a half-life conducive to once-daily dosing. However, challenges such as metabolic stability and potential drug-drug interactions remain to be addressed in subsequent optimization efforts.

The structural versatility of (2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate has also inspired the development of analogs with improved properties. A recent patent application (2024) disclosed a series of derivatives designed to enhance solubility and reduce hepatic clearance, thereby improving the compound's therapeutic index. These advancements underscore the compound's potential as a lead molecule in drug discovery pipelines.

In conclusion, the ongoing research on (2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate (CAS: 622797-86-8) highlights its multifaceted biological activities and therapeutic potential. While significant progress has been made in understanding its mechanism of action and optimizing its properties, further studies are warranted to translate these findings into clinically viable treatments. The compound's unique structural features and promising preclinical data position it as a valuable candidate for future drug development efforts in oncology and inflammatory diseases.